1-Phenylcyclopentanecarboxamide
Overview
Description
1-Phenylcyclopentanecarboxamide is a chemical compound with the molecular formula C12H15NO . It is used in scientific research and has been mentioned in various scientific literature .
Molecular Structure Analysis
The molecular structure of 1-Phenylcyclopentanecarboxamide consists of a cyclopentane ring attached to a phenyl group and a carboxamide group . The cycloalkane rings in the compound can adopt noticeably different conformations .Physical And Chemical Properties Analysis
1-Phenylcyclopentanecarboxamide has a molecular weight of 189.26 . Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not specified in the available resources .Scientific Research Applications
Influenza Virus Inhibition
Scientific Field
Virology and Pharmacology
Application Summary
1-Phenylcyclopentanecarboxamide derivatives have been identified as potent and selective inhibitors of influenza virus fusion. These compounds are particularly effective against phylogenetic H1 influenza viruses.
Methods of Application
Researchers conducted ligand similarity searches based on known HA inhibitors, leading to parallel synthesis and structural modifications. This process yielded a specific derivative, 1-phenyl-cyclopentanecarboxylic acid (4-cyano-phenyl)-methyl-amide, which showed high efficacy.
Results
The compound achieved an EC50 of 98 nM against the H1N1 A/Weiss/43 strain, with over 1000-fold selectivity against host MDCK cells .
Material Science: Hydrogen Bonding Analysis
Scientific Field
Material Science and Crystallography
Application Summary
1-Phenylcyclopentanecarboxamide has been studied for its hydrogen bonding patterns, which are crucial for understanding molecular interactions in solid-state forms.
Methods of Application
Single-crystal structures of various 1-arylcycloalkanecarboxamides, including 1-phenylcyclopentanecarboxamide, were analyzed to determine the hydrogen-bonded motifs and their impact on molecular conformation.
Results
The primary motif identified was the centrosymmetric or non-centrosymmetric R22(8) dimers formed between carboxamide groups. This led to the formation of infinite two-dimensional sheets in the compound .
Analytical Chemistry: Purity Assessment
Scientific Field
Analytical Chemistry
Application Summary
The purity of 1-Phenylcyclopentanecarboxamide is critical for its use in research and industrial applications, necessitating precise analytical techniques for its assessment.
Methods of Application
High-performance liquid chromatography (HPLC) and mass spectrometry are commonly used to determine the purity and structural integrity of the compound.
Results
These analytical methods provide accurate measurements of purity, ensuring that the compound meets the required standards for research use .
properties
IUPAC Name |
1-phenylcyclopentane-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO/c13-11(14)12(8-4-5-9-12)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H2,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVYGTOKASGORSO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=CC=CC=C2)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30967430 |
Source
|
| Record name | 1-Phenylcyclopentane-1-carboximidic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30967430 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Phenylcyclopentanecarboxamide | |
CAS RN |
5296-89-9 |
Source
|
| Record name | Cyclopentanecarboxamide, 1-phenyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005296899 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC135978 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=135978 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-Phenylcyclopentane-1-carboximidic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30967430 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-PHENYL-1-CYCLOPENTANECARBOXAMIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1-Phenylcyclopentanecarboxamide | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W2VMT9MAU7 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Amino-3-ethyl-1-[1-(4-fluorophenyl)cyclobutyl]pentan-3-ol](/img/structure/B182406.png)
